![molecular formula C20H24ClN5O2 B2447402 9-(3-chlorophenyl)-3-isopentyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 877616-67-6](/img/structure/B2447402.png)
9-(3-chlorophenyl)-3-isopentyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
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Description
9-(3-chlorophenyl)-3-isopentyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H24ClN5O2 and its molecular weight is 401.9. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on similar purine derivatives has focused on synthesizing and analyzing their structural properties. For example, a study by Ondrej et al. (1995) on new [c,d]-fused purinediones, including 2-substituted 9-methyl-4,5-dihydro-6H,8H-pyrimido-[1,2,3-cd]purine-8,10(9H)-diones, outlined a four-step synthesis process starting from 6-chloro-5-nitro-3-methylpyrimidine-2,4(1H,3H)-dione (Ondrej, Rybár, & Alföldi, 1995). This study highlights the complexity and flexibility in synthesizing purine derivatives, which could be relevant for the synthesis of the compound .
Potential Applications in Medicinal Chemistry
Purine derivatives have been studied extensively for their potential applications in medicinal chemistry, including their role as adenosine receptor antagonists or enzyme inhibitors. For instance, research by Szymańska et al. (2016) investigated a series of pyrimido- and pyrazinoxanthines for their affinities to adenosine receptors, identifying compounds with potent antagonist activities (Szymańska et al., 2016). Such studies underscore the therapeutic potential of purine derivatives in addressing various health conditions, suggesting possible research directions for "9-(3-chlorophenyl)-3-isopentyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione".
Chemical Behavior and Reactivity
The chemical behavior and reactivity of purine derivatives are also of significant interest. For example, a study by Cleary et al. (1981) on the electrochemical oxidation of 9-methylxanthine revealed complex reaction pathways and products, including dimerization and hydrolysis processes (Cleary, Owens, & Dryhurst, 1981). Understanding such reactions is crucial for exploring the potential uses of purine derivatives in various scientific and industrial applications.
Properties
IUPAC Name |
9-(3-chlorophenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN5O2/c1-13(2)8-11-26-18(27)16-17(23(3)20(26)28)22-19-24(9-5-10-25(16)19)15-7-4-6-14(21)12-15/h4,6-7,12-13H,5,8-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSNFQWRSYSBRDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC=C4)Cl)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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